molecular formula C7H6Cl2N4O2 B041631 N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide CAS No. 136470-91-2

N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide

Cat. No. B041631
M. Wt: 249.05 g/mol
InChI Key: ADKUCDJWTYFEDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide is a chemical compound with potential applications in various fields. This compound is a derivative of pyrimidine, a class of heterocyclic aromatic organic compounds.

Synthesis Analysis

The synthesis of N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide involves several steps, including the formation of intermediates and cyclization reactions. For example, the reaction of α-acyl-α-(m-chlorophenyl) acetonitrile with formamide produces enamines and 4-aminopyrimidines (Hirota et al., 1978). Another approach involves the cyclization and chlorination of acetamidine hydrochloride and dimethyl malonate to synthesize 4,6-dichloro-2-methylpyrimidine, an important intermediate (Guo Lei-ming, 2012).

Molecular Structure Analysis

The molecular structure of N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide can be characterized using various spectroscopic techniques. For example, vibrational spectroscopic signatures obtained from Raman and Fourier transform infrared spectroscopy provide insights into the molecular structure and interactions (Jenepha Mary et al., 2022). The density functional theory model is used to explore the geometric equilibrium, inter and intra-molecular hydrogen bond, and harmonic vibrational wavenumbers of the molecule.

Chemical Reactions and Properties

N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide can undergo various chemical reactions, leading to the formation of different compounds. For instance, the reaction with formamidine salts yields hydrates and other products based on mass spectrometric analysis (Evans & Robertson, 1973). The presence of electronegative chlorine atoms and amino pyrimidine groups can influence the reaction pathways and products.

Scientific Research Applications

Synthesis and Process Research

N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide is an important intermediate in the synthesis of various compounds, including anticancer drugs like dasatinib. Research by Guo Lei-ming (2012) focused on optimizing the synthesis process of a related compound, 4,6-Dichloro-2-methylpyrimidine, from acetamidine hydrochloride and dimethyl malonate, showcasing the relevance of similar pyrimidine derivatives in medicinal chemistry.

Amplifying Effects on Antibiotics

Studies on purine derivatives, such as the work by K. Bhushan et al. (1975), have shown that certain pyrimidine compounds can enhance the lethal effects of antibiotics like phleomycin on bacterial cultures, indicating potential applications in developing more effective antibiotic treatments.

Chemical Reactions and Derivatives

Research into the reactions of various benzyl ketones with formamide or acetamide, as investigated by T. Hirota et al. (1978), provides insights into the synthesis of polycyclic N-hetero compounds, which are crucial in the development of new pharmaceuticals and materials.

Vibrational Spectroscopic Analysis

The vibrational spectroscopic analysis of similar compounds, such as the study by S. J. Jenepha Mary et al. (2022), offers valuable information on the structural and electronic properties of N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide derivatives. This type of analysis is critical for understanding the compound's behavior in various applications, including its interaction with biological systems.

Chemical Synthesis and Pharmacology

The chemical synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, as explored by H. Severina et al. (2020), highlight the broader context of pyrimidine derivatives in drug discovery and development. These studies provide a foundation for understanding how modifications to the pyrimidine core, similar to N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide, can lead to potential therapeutic agents.

properties

IUPAC Name

N-(4,6-dichloro-5-formamidopyrimidin-2-yl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6Cl2N4O2/c1-3(15)11-7-12-5(8)4(10-2-14)6(9)13-7/h2H,1H3,(H,10,14)(H,11,12,13,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADKUCDJWTYFEDT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=NC(=C(C(=N1)Cl)NC=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6Cl2N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,6-Dichloro-5-formamidopyrimidin-2-yl)acetamide

Synthesis routes and methods

Procedure details

N-(5-Amino-4,6-dichloropyrimidin-2-yl)acetamide (J. Org. Chem. 1975, 40, 3141) was formylated by addition of 96% formic acid (20 mL) to a solution of (0.75 g, 3.4 mmoles) dissolved in acetic anhydride (20 mL). The resulting solution was stirred at 25° C. for one hour and then evaporated to give N-(4,6-dichloro-5-formamido-2-pyrimidinyl)acetamide as tan powder (0.77 g, 91%); structure confirmed by 1H-NMR and mass spectrum. This tan powder (840 mg, 3.37 mmol), (±)-cis-4-amino-2-cyclopentene-1-methanol (940 mg, 8.2 mmol), and triethylamine (0.80 g, 8.0 mmol) were warmed in ethanol (50 mL) in an oil bath (70°-80° C.) under nitrogen for 50 minutes and evaporated to a dark oil which was chromatographed on silica gel. Title compound was eluted with 5% methanol-chloroform as a peach-colored solid foam (840 mg). Crystallization from methanol gave white granules (575 mg, 52%); m.p. 189°-193°; 1H-NMR (DMSO-d6) δ10.23 (br, 1.0, NHAc), 9.3 (br, 1.0, NHCHO), 8.15 and 7.90 (both s, total 1.0, HC=O from two conformers, peaks coalesce at 60° C.), 7.42 and 7.22 (both d, J=8.3, total 1.0, CH--NH from two conformers, peaks coalesce at 60° C.), 5.9 and 5.7 (both m, 2.0, CH=CH), 5.05 (m, 1, CH--N), 4.73 (m, 1, OH), 3.39 (m, 2, CH2OH), 2.72 (m, 1, CH), 2.40 (m, 1, 1/2CH2), 1.36 (m, 1, 1/2CH2).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.